Cas no 293314-13-3 (4-Methoxybenzene-1-carbonimidoyl azide)

• Product Name: 4-Methoxybenzene-1-carbonimidoyl azide
• CAS No: 293314-13-3
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5288762
• PubChem ID: 165755240
• Update Time: 2025-05-21

4-Methoxybenzene-1-carbonimidoyl azide Chemical and Physical Properties

Names and Identifiers

• 293314-13-3
• EN300-679326
• 4-methoxybenzene-1-carbonimidoyl azide
• 4-Methoxybenzene-1-carbonimidoyl azide

• Inchi： 1S/C8H8N4O2/c1-14-7-4-2-6(3-5-7)8(11-13)10-12-9/h2-5,13H,1H3/b11-8-
• InChI Key： PMTTXNSNBAHOML-FLIBITNWSA-N
• SMILES： O(C)C1C=CC(/C(=N/O)/N=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-Methoxybenzene-1-carbonimidoyl azide

4-Methoxybenzene-1-carbonimidoyl Azide (CAS No. 293314-13-3): A Comprehensive Overview

4-Methoxybenzene-1-carbonimidoyl azide (CAS No. 293314-13-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, also known as 4-methoxybenzonitrile azide, belongs to the class of aryl azides, which are widely studied for their reactivity and utility in synthetic chemistry.

The molecular structure of 4-methoxybenzene-1-carbonimidoyl azide features a methoxy group (-OCH₃) attached to a benzene ring, which is further substituted with a carbonimidoyl azide functional group (-C=N-N₃). This combination of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis.

One of the most notable characteristics of 4-methoxybenzene-1-carbonimidoyl azide is its role in click chemistry reactions. The azide group (-N₃) is highly reactive and can participate in 1,3-dipolar cycloaddition reactions with alkynes, a process commonly referred to as the Huisgen cycloaddition. This reaction is widely used in bioconjugation, materials science, and drug discovery, making 4-methoxybenzene-1-carbonimidoyl azide a sought-after reagent in these fields.

Recent advancements in photochemistry have also highlighted the potential of 4-methoxybenzene-1-carbonimidoyl azide as a photoaffinity labeling agent. Upon exposure to UV light, the azide group can generate highly reactive nitrene species, which can form covalent bonds with nearby molecules. This property is particularly useful in studying protein-ligand interactions and mapping binding sites in biological systems.

In the pharmaceutical industry, 4-methoxybenzene-1-carbonimidoyl azide has been explored as a building block for the synthesis of novel drug candidates. Its ability to introduce azide functionality into molecular scaffolds allows for the creation of diverse chemical libraries, which are essential for high-throughput screening and drug development. Researchers are particularly interested in its potential applications in anticancer and antiviral drug discovery.

The compound's stability and solubility profile make it suitable for use in various solvents, including dimethyl sulfoxide (DMSO), acetonitrile, and dichloromethane. This versatility enhances its utility in laboratory settings and industrial applications. However, proper handling and storage are essential to maintain its integrity, as azide-containing compounds can be sensitive to heat and shock.

From an environmental perspective, 4-methoxybenzene-1-carbonimidoyl azide is considered to have low ecological toxicity, but its degradation products should be carefully monitored. Researchers are increasingly focusing on green chemistry approaches to minimize the environmental impact of synthetic processes involving such compounds.

The market demand for 4-methoxybenzene-1-carbonimidoyl azide has been steadily increasing, driven by its applications in bioconjugation, materials science, and drug discovery. Suppliers and manufacturers are responding to this demand by improving synthesis protocols and scaling up production while maintaining high purity standards.

In summary, 4-methoxybenzene-1-carbonimidoyl azide (CAS No. 293314-13-3) is a versatile and valuable compound with wide-ranging applications in modern chemistry. Its unique reactivity, combined with its potential in drug discovery and materials science, ensures its continued relevance in scientific research and industrial applications. As research progresses, new uses for this compound are likely to emerge, further solidifying its importance in the chemical sciences.